![molecular formula C10H8Cl2O2 B7771922 (E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid](/img/structure/B7771922.png)
(E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid
Overview
Description
(E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid is a useful research compound. Its molecular formula is C10H8Cl2O2 and its molecular weight is 231.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fungicide Development : A novel fungicide, SYP-3343, has been synthesized using a compound structurally similar to (E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid. This fungicide shows broad-spectrum and high activity against fungi (Liu et al., 2011).
Corrosion Inhibition : Research on photo-cross-linkable polymers, which are chemically related to this compound, has shown that these polymers can effectively inhibit corrosion in mild steel in hydrochloric acid medium (Baskar et al., 2014).
Polymer Chemistry : Studies on copolymers of ethene and (meth)acrylic acid have demonstrated various applications in high-pressure polymerization processes. This research provides insights into the behavior of polymers under different conditions, which can be relevant for industrial applications (Buback & Latz, 2003).
Environmental Studies : Molecularly imprinted polymers using methylacrylic acid have been developed for selective preconcentration of phenolic compounds from environmental water samples, demonstrating potential applications in environmental monitoring and analysis (Feng et al., 2009).
Pheromone Synthesis : Research on the synthesis of (E)-2-methylacrylates, which are structurally related to this compound, has been conducted for the production of insect pheromones. This has potential applications in pest control (Fernandes et al., 2004).
Solar Cell Applications : Organic sensitizers with functional groups similar to this compound have been developed for use in solar cells. These compounds have shown high efficiency in converting sunlight to electricity (Kim et al., 2006).
Properties
IUPAC Name |
(E)-3-(3,4-dichlorophenyl)-2-methylprop-2-enoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2O2/c1-6(10(13)14)4-7-2-3-8(11)9(12)5-7/h2-5H,1H3,(H,13,14)/b6-4+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIRKWVFXHAUMOM-GQCTYLIASA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC(=C(C=C1)Cl)Cl)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C1=CC(=C(C=C1)Cl)Cl)/C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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